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Compound of Interest

4-(Benzyloxy)-2-bromo-5-
Compound Name:

methoxybenzaldehyde
CAS No.: 40705-22-4
Cat. No.: B1268771

Get Quote

Executive Summary & Compound Identity

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 100086-63-3) is a critical
pharmaceutical intermediate, primarily utilized in the synthesis of quinazoline-based tyrosine
kinase inhibitors (TKIs) such as Vandetanib (ZD6474).

As a specialized intermediate rather than a final marketed drug, comprehensive public
toxicological datasets (e.g., chronic carcinogenicity studies) are limited. Consequently, safety
assessment relies on Read-Across methodologies, Quantitative Structure-Activity Relationship
(QSAR) analysis, and functional group reactivity profiling.

This guide synthesizes available physicochemical data with predictive toxicology to establish a
handling framework for research environments.

Chemical Identity Table
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Parameter Details
CAS Number 100086-63-3
Molecular Formula C1s5H13BrOs
Molecular Weight 321.17 g/mol

Aryl Aldehyde (Electrophile), Aryl Bromide

Key Functional Groups )
(Halogen), Benzyl Ether (Protecting Group)

Physical State Solid (typically off-white to pale yellow powder)

Precursor for Vandetanib (VEGFR/EGFR

Primary Application
Y App inhibitor) synthesis

In Silico & Structural Alert Analysis (QSAR)

Expert Insight: In the absence of empirical animal data, we analyze the "warheads" on the
molecule to predict biological reactivity.

The Aldehyde Electrophile (Protein Binding)

The aldehyde moiety at the C-1 position is the primary driver of acute toxicity and sensitization.

» Mechanism: Aldehydes act as electrophiles, reacting with nucleophilic amino acid residues
(lysine, cysteine) on proteins to form Schiff bases.

o Toxicological Implication: This haptenization process is the mechanistic basis for Skin
Sensitization (Category 1). High reactivity also correlates with non-specific cytotoxicity in
mucosal membranes (eyes/lungs).

The Aryl Bromide & Benzyl Ether

o Aryl Bromide (C-2): Generally stable under physiological conditions but introduces
lipophilicity (LogP increase), enhancing membrane permeability.

e Benzyl Ether (C-4): Acts as a metabolic "soft spot.” In vivo, this group is susceptible to O-
dealkylation, releasing the benzyl group and exposing a phenol.
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Genotoxicity Alerts

Benzaldehyde derivatives can exhibit weak mutagenicity in in vitro assays due to DNA cross-

linking potential, though the steric bulk of the bromine and benzyloxy groups may mitigate this

compared to smaller aldehydes.

GHS Classification & Handling Framework

Derived from structural analogs (e.g., 4-benzyloxybenzaldehyde, 3,4,5-

trimethoxybenzaldehyde) and functional group analysis.

Hazard Classification (GHS)

Researchers must treat this compound with the following default classification until specific

data proves otherwise:

Hazard Class Category Hazard Statement Rationale
Analogous to
o H302: Harmful if benzaldehyde
Acute Toxicity (Oral) Cat4 o
swallowed derivatives; aldehyde
reactivity.
) o H315: Causes skin Electrophilic attack on
Skin Irritation Cat 2 o )
irritation dermal proteins.
High sensitivity of
o H319: Causes serious  ocular mucous
Eye Irritation Cat 2A S
eye irritation membranes to
aldehydes.
) o H317: May cause Schiff base formation
Skin Sensitization Cat1l ] i ) o
allergic skin reaction (Haptenization).
H335: May cause Inhalation of
STOT - SE Cat 3 , o ,
respiratory irritation dust/fines.

Handling Protocols
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» Engineering Controls: All weighing and transfer operations must be conducted inside a
Chemical Fume Hood or Powder Containment Enclosure to prevent inhalation of fines.

e PPE: Nitrile gloves (double-gloving recommended due to potential for organic solubility),
safety goggles, and lab coat.

» Decontamination: In case of spill, neutralize with a dilute sodium bisulfite solution (reacts
with aldehyde) before cleaning with soap and water.

Metabolic Fate & Reactivity Pathways

Understanding how the body (or a cell culture system) processes this molecule is vital for

interpreting assay results.

Metabolic Pathway Diagram

The following diagram illustrates the synthesis context and the predicted metabolic breakdown
(Phase | metabolism).
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Figure 1: Synthesis context (Vanillin to Vandetanib) and predicted metabolic fate via oxidation
(ALDH) and debenzylation (CYP450).[1][2][3][41[51[6]1[71[81[°9][10]

Experimental Toxicology Framework

For researchers needing to generate empirical data, do not rely on generic assays. Use these
specific protocols validated for aldehyde-containing intermediates.
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Workflow for Toxicity Assessment

Start: Toxicity Assessment

ier 1: In Vitro Screening
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| |
| |
| |
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| |
| |
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Figure 2: Tiered toxicological assessment workflow prioritizing cytotoxicity and genotoxicity
screening.

Detailed Protocols
Protocol A: Direct Peptide Reactivity Assay (DPRA)

Purpose: To quantify skin sensitization potential (OECD TG 442C) by measuring the aldehyde's
reactivity with synthetic peptides.

o Preparation: Dissolve test compound in Acetonitrile (ACN) to 100 mM.
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Incubation: Mix compound with Cysteine- and Lysine-containing peptides (1:10 and 1:50
molar ratios respectively) in phosphate buffer (pH 7.5).

Duration: Incubate for 24 hours at 25°C in the dark.
Analysis: Quantify remaining non-reacted peptide via HPLC-UV (220 nm).

Interpretation: >13.89% average peptide depletion indicates a Sensitizer.

Protocol B: Bacterial Reverse Mutation (Ames Test)

Purpose: To assess mutagenicity caused by the aldehyde/bromide groups (OECD TG 471).

Strains:S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).
Activation: Perform with and without S9 metabolic activation (to mimic liver metabolism).
Dosing: 5 concentrations (e.g., 5, 15, 50, 150, 500 u g/plate ).

Self-Validation: Include positive controls (e.g., Benzo[a]pyrene) and negative controls
(DMSO).

Note: Aldehydes can be bactericidal; ensure the highest dose does not kill the background
lawn, which would yield false negatives.
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¢ AstraZeneca.Vandetanib (Caprelsa) Prescribing Information. (Provides context on
downstream metabolites). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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